Cas no 214848-02-9 (2-Bromo-5-methoxy-4-(phenylmethoxy)benzoic Acid)

• Product Name: 2-Bromo-5-methoxy-4-(phenylmethoxy)benzoic Acid
• CAS No: 214848-02-9
• Molecular Formula: C₁₅H₁₃BrO₄
• Molecular Weight: 337.165323972702
• CID: 5053564

2-Bromo-5-methoxy-4-(phenylmethoxy)benzoic Acid Properties

Names and Identifiers

• 4-(Benzyloxy)-2-bromo-5-methoxybenzoic acid
• 4-Benzyloxy-2-bromo-5-methoxy-benzoic acid
• STL581817
• 2-bromo-5-methoxy-4-phenylmethoxybenzoic acid
• C(C1=CC=CC=C1)OC1=CC(=C(C(=O)O)C=C1OC)Br

• InChIKey： VWPRCDKRKCGEAK-UHFFFAOYSA-N
• Inchi： 1S/C15H13BrO4/c1-19-13-7-11(15(17)18)12(16)8-14(13)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,17,18)
• SMILES： BrC1C(C(=O)O)=CC(=C(C=1)OCC1C=CC=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Heavy Atom Count: 20
• Complexity: 317
• XLogP3: 3.6
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives